Cyclohexane

Specification

• Description: Cyclohexane appears as a clear colorless liquid with a petroleum-like odor. Used to make nylon, as a solvent, paint remover, and to make other chemicals. Flash point -4 °F. Density 6.5 lb / gal (less than water) and insoluble in water. Vapors heavier than air.; Cyclohexane is an alicyclic hydrocarbon comprising a ring of six carbon atoms; the cyclic form of hexane, used as a raw material in the manufacture of nylon. It has a role as a non-polar solvent. It is a cycloalkane and a volatile organic compound.; Cyclohexane is a natural product found in Manilkara zapota, Helichrysum odoratissimum, and other organisms with data available.; Cyclohexane is found in kohlrabi. Diluent in colour additive mixtures for food use Cyclohexane has been shown to exhibit beta-oxidant, anti-nociceptive and antibiotic functions (A7840, A7841, A7842). Cyclohexane belongs to the family of Cycloalkanes. These are alkanes containing one or more rings of carbon atoms.
• CAS No.: 12217-02-6
• Molecular Formula: C6H12
• Molecular Weight: 84.16 g/mol
• IUPAC Name: cyclohexane
• Standard InChI: InChI=1S/C6H12/c1-2-4-6-5-3-1/h1-6H2
• Standard InChI Key: XDTMQSROBMDMFD-UHFFFAOYSA-N
• Impurities: Impurities are unconverted benzene, aliphatic hydrocarbons in the benzene feed to the hydrogenation unit, methylcyclopentane formed by isomerization of cyclohexane, and methylcyclohexane formed by hydrogenation of the small amount of toluene in benzene.
• SMILES: C1CCCCC1
• Canonical SMILES: C1CCCCC1
• Boiling Point: 177.3 °F at 760 mmHg (NTP, 1992); 80.7 °C at 760 mm Hg; 80.00 to 82.00 °C. @ 760.00 mm Hg; 81 °C; 177 °F
• Colorform: Colorless mobile liquid; Colorless liquid [Note: A solid below 44 degrees F]
• Flash Point: -4 °F (NTP, 1992); -4 °F; 1 °F (-18 °C) (closed cup); -18 °C c.c.; 0 °F
• Melting Point: 43.7 °F (NTP, 1992); 6.47 °C; 6.5 °C; 7 °C; 44 °F